Cas no 2172625-11-3 (5-{(2,3-dichloroprop-2-en-1-yl)sulfanylmethyl}furan-2-carboxylic acid)

5-{(2,3-Dichloroprop-2-en-1-yl)sulfanylmethyl}furan-2-carboxylic acid is a specialized organic compound featuring a furan-2-carboxylic acid core modified with a 2,3-dichloroprop-2-en-1-ylthio methyl substituent. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly in the development of agrochemicals and pharmaceuticals. The dichloropropenyl group enhances electrophilic properties, facilitating nucleophilic substitution reactions, while the furan-carboxylic acid moiety offers further functionalization potential. Its well-defined molecular architecture allows for precise modifications, supporting applications in intermediate synthesis and bioactive molecule design. The compound’s stability and compatibility with various reaction conditions make it a versatile building block for research and industrial applications.
5-{(2,3-dichloroprop-2-en-1-yl)sulfanylmethyl}furan-2-carboxylic acid structure
2172625-11-3 structure
Product Name:5-{(2,3-dichloroprop-2-en-1-yl)sulfanylmethyl}furan-2-carboxylic acid
CAS No:2172625-11-3
MF:C9H8Cl2O3S
MW:267.129019737244
CID:5862174
PubChem ID:165521162
Update Time:2025-10-28

5-{(2,3-dichloroprop-2-en-1-yl)sulfanylmethyl}furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-{(2,3-dichloroprop-2-en-1-yl)sulfanylmethyl}furan-2-carboxylic acid
    • EN300-1277626
    • 2172625-11-3
    • 5-{[(2,3-dichloroprop-2-en-1-yl)sulfanyl]methyl}furan-2-carboxylic acid
    • Inchi: 1S/C9H8Cl2O3S/c10-3-6(11)4-15-5-7-1-2-8(14-7)9(12)13/h1-3H,4-5H2,(H,12,13)/b6-3-
    • InChI Key: UPTGEJJKNVSEMT-UTCJRWHESA-N
    • SMILES: Cl/C(=C\Cl)/CSCC1=CC=C(C(=O)O)O1

Computed Properties

  • Exact Mass: 265.9571207g/mol
  • Monoisotopic Mass: 265.9571207g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 75.7Ų

5-{(2,3-dichloroprop-2-en-1-yl)sulfanylmethyl}furan-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1277626-1.0g
5-{[(2,3-dichloroprop-2-en-1-yl)sulfanyl]methyl}furan-2-carboxylic acid
2172625-11-3
1g
$0.0 2023-06-08
Enamine
EN300-1277626-50mg
5-{[(2,3-dichloroprop-2-en-1-yl)sulfanyl]methyl}furan-2-carboxylic acid
2172625-11-3
50mg
$707.0 2023-10-01
Enamine
EN300-1277626-100mg
5-{[(2,3-dichloroprop-2-en-1-yl)sulfanyl]methyl}furan-2-carboxylic acid
2172625-11-3
100mg
$741.0 2023-10-01
Enamine
EN300-1277626-250mg
5-{[(2,3-dichloroprop-2-en-1-yl)sulfanyl]methyl}furan-2-carboxylic acid
2172625-11-3
250mg
$774.0 2023-10-01
Enamine
EN300-1277626-500mg
5-{[(2,3-dichloroprop-2-en-1-yl)sulfanyl]methyl}furan-2-carboxylic acid
2172625-11-3
500mg
$809.0 2023-10-01
Enamine
EN300-1277626-1000mg
5-{[(2,3-dichloroprop-2-en-1-yl)sulfanyl]methyl}furan-2-carboxylic acid
2172625-11-3
1000mg
$842.0 2023-10-01
Enamine
EN300-1277626-2500mg
5-{[(2,3-dichloroprop-2-en-1-yl)sulfanyl]methyl}furan-2-carboxylic acid
2172625-11-3
2500mg
$1650.0 2023-10-01
Enamine
EN300-1277626-5000mg
5-{[(2,3-dichloroprop-2-en-1-yl)sulfanyl]methyl}furan-2-carboxylic acid
2172625-11-3
5000mg
$2443.0 2023-10-01
Enamine
EN300-1277626-10000mg
5-{[(2,3-dichloroprop-2-en-1-yl)sulfanyl]methyl}furan-2-carboxylic acid
2172625-11-3
10000mg
$3622.0 2023-10-01

Additional information on 5-{(2,3-dichloroprop-2-en-1-yl)sulfanylmethyl}furan-2-carboxylic acid

5-{(2,3-Dichloroprop-2-en-1-yl)sulfanylmethyl}furan-2-carboxylic Acid

The compound 5-{(2,3-dichloroprop-2-en-1-yl)sulfanylmethyl}furan-2-carboxylic acid, with the CAS number NO. 2172625-11-3, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a furan ring system substituted with a sulfanylmethyl group and a chlorinated propenyl group. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of novel therapeutic agents. The furan ring, a five-membered aromatic heterocycle containing one oxygen atom, is known for its stability and reactivity in certain chemical transformations. In this compound, the furan ring is further substituted at the 5-position with a sulfanylmethyl group (-SCH₂-) and at the 2-position with a carboxylic acid group (-COOH). This substitution pattern not only enhances the molecule's solubility but also contributes to its ability to interact with biological targets.

The presence of the chlorinated propenyl group (C₂HCl₂=CH-) introduces additional complexity to the molecule's structure. This group is derived from allyl chloride and adds both electronic and steric effects to the compound. The double bond within this group allows for potential geometric isomerism, which could influence the compound's pharmacokinetic properties. Recent research has focused on how these structural features can be leveraged to design more effective drug candidates.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps typically involve the formation of the furan ring via cyclization reactions, followed by substitution reactions to introduce the sulfanylmethyl and chlorinated propenyl groups. The use of transition metal catalysts has been shown to significantly improve the efficiency of these reactions, making large-scale production more feasible.

From a pharmacological perspective, this compound has demonstrated promising activity in preclinical studies. It has been shown to exhibit selective inhibition against certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for further investigation in oncology research.

The latest advancements in computational chemistry have also provided deeper insights into the molecular interactions of this compound. Using molecular docking studies, researchers have been able to predict how this molecule binds to various protein targets with high precision. These findings have paved the way for rational drug design approaches aimed at optimizing its therapeutic potential.

In conclusion, 5-{(2,3-dichloroprop-2-en-1-yl)sulfanylmethyl}furan-2-carboxylic acid represents a cutting-edge example of how structural diversity can be harnessed to develop innovative chemical entities with significant biomedical applications. As research continues to uncover its full spectrum of properties and mechanisms of action, this compound stands poised to make meaningful contributions to both academic and industrial chemistry.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent